(S)-1-(benzylamino)-3-(benzyloxy)propan-2-ol

• IUPAC Name: (2S)-1-(benzylamino)-3-phenylmethoxypropan-2-ol
• InChI: InChI=1S/C17H21NO2/c19-17(12-18-11-15-7-3-1-4-8-15)14-20-13-16-9-5-2-6-10-16/h1-10,17-19H,11-14H2/t17-/m0/s1
• InChI Key: RBWDXIHJXAZLIR-KRWDZBQOSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(COCC2=CC=CC=C2)O
• Isomeric SMILES: C1=CC=C(C=C1)CNC[C@@H](COCC2=CC=CC=C2)O
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol
• CAS No.: 205242-64-4

Description

The compound “(S)-1-(benzylamino)-3-(benzyloxy)propan-2-ol” is an organic compound containing functional groups such as benzylamino and benzyloxy attached to a propan-2-ol backbone. The “(S)” denotes the stereochemistry of the molecule, indicating it’s a specific enantiomer or chiral form of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would consist of a three-carbon chain (propan-2-ol) with benzylamino and benzyloxy groups attached. The exact spatial arrangement of these groups would depend on the stereochemistry denoted by the “(S)” in the name.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, depending on the conditions and reagents used. For example, the benzyloxy group might undergo substitution or elimination reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Mechanism of β-O-4 Bond Cleavage in Lignin Model Compounds

A study delves into the acidolysis of lignin model compounds, providing insights into the mechanisms of bond cleavage, which could be relevant for understanding the reactivity of similar compounds like "(S)-1-(benzylamino)-3-(benzyloxy)propan-2-ol" in lignin degradation or modification processes. This research highlights the significance of the γ-hydroxymethyl group in the reaction pathways and introduces the concept of a hydride transfer mechanism in the degradation of lignin model compounds (T. Yokoyama, 2015).

Benzoxaboroles: Versatile Compounds with Wide Applications

Benzoxaboroles, derivatives of phenylboronic acids, demonstrate a wide range of applications, from organic synthesis building blocks to biologically active compounds with potential clinical trials. This class of compounds shares structural similarities with benzyl-containing molecules, suggesting potential for "this compound" to have diverse applications in medicinal chemistry and material science (Agnieszka Adamczyk-Woźniak et al., 2009).

Antioxidant and Radical Scavenging Activity of Chromones

Research on chromones and their derivatives, which have structural features similar to benzyl-containing compounds, suggests potential antioxidant and radical scavenging activities. This indicates that compounds like "this compound" could be explored for their capacity to neutralize reactive oxygen species and mitigate cellular damage (Preeti Yadav et al., 2014).

Synthetic Applications and Biological Activities

The synthesis and functionalization of various heterocyclic compounds, including those with benzyl groups, have been extensively studied for their pharmacological properties. These studies underscore the versatility of benzyl-containing compounds in medicinal chemistry, suggesting potential routes for synthesizing and modifying "this compound" for targeted biological activities (Dattatraya G. Raut et al., 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other compounds, or it might have applications in fields like medicinal chemistry, depending on its biological activity.